N'~1~,N'~2~-bis(3-iodobenzylidene)ethanedihydrazide

• IUPAC Name: N,N'-bis[(E)-(3-iodophenyl)methylideneamino]oxamide
• InChI: InChI=1S/C16H12I2N4O2/c17-13-5-1-3-11(7-13)9-19-21-15(23)16(24)22-20-10-12-4-2-6-14(18)8-12/h1-10H,(H,21,23)(H,22,24)/b19-9+,20-10+
• InChI Key: MHICUTSADHWZGK-LQGKIZFRSA-N
• Canonical SMILES: C1=CC(=CC(=C1)I)C=NNC(=O)C(=O)NN=CC2=CC(=CC=C2)I
• Isomeric SMILES: C1=CC(=CC(=C1)I)/C=N/NC(=O)C(=O)N/N=C/C2=CC(=CC=C2)I
• Molecular Formula: C16H12I2N4O2
• Molecular Weight: 546.10 g/mol

Description

“N’~1~,N’~2~-bis(3-iodobenzylidene)ethanedihydrazide” is a complex organic compound. It contains two hydrazide groups, which are common in many pharmaceuticals and agrochemicals due to their reactivity and versatility. The compound also contains iodobenzylidene groups, which are aromatic rings with an iodine atom, suggesting potential applications in organic synthesis and medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the nature of the chemical bonds.

Chemical Reactions Analysis

The compound contains several functional groups that could participate in various chemical reactions. For example, the hydrazide groups could undergo condensation reactions with carbonyl compounds, and the iodine atoms on the benzylidene rings could potentially be involved in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as the presence of polar functional groups, the size and shape of the molecule, and the nature of the aromatic system would all influence properties such as solubility, melting point, boiling point, and reactivity.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with this compound would depend on its specific physical and chemical properties. It’s always important to handle chemical compounds in a safe manner, following appropriate safety protocols.

Future Directions

The potential applications and future directions for this compound would likely depend on its physical and chemical properties, as well as its biological activity. It could potentially be of interest in fields such as medicinal chemistry, agrochemistry, or materials science.